3,5-dimethyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)isoxazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-[2-(6-oxopyridazin-1-yl)ethyl]-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C11H14N4O4S/c1-8-11(9(2)19-14-8)20(17,18)13-6-7-15-10(16)4-3-5-12-15/h3-5,13H,6-7H2,1-2H3
• InChI Key: SZVCEORBUFMXKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NCCN2C(=O)C=CC=N2
• Molecular Formula: C11H14N4O4S
• Molecular Weight: 298.32 g/mol

Description

3,5-dimethyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)isoxazole-4-sulfonamide, also known as DMS, is a chemical compound that has gained significant attention in scientific research in recent years. Its unique structure and properties make it a promising candidate for various applications, including drug discovery and development, as well as in biochemical and physiological studies.

Scientific Research Applications

Endothelin Receptor Antagonists

Compounds with sulfonamide and isoxazole moieties have been investigated for their potential as endothelin receptor antagonists. For instance, biphenylsulfonamide derivatives have shown promising results as selective ET(A) receptor antagonists, exhibiting high potency and oral activity, which could be relevant for cardiovascular diseases treatment (N. Murugesan et al., 2003).

Antibacterial Agents

Research into novel heterocyclic compounds containing a sulfonamido moiety has led to the development of molecules with significant antibacterial properties. These compounds have been synthesized to target a range of bacterial infections, suggesting a potential application for 3,5-dimethyl-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)isoxazole-4-sulfonamide in antibacterial drug development (M. E. Azab, M. Youssef, E. A. El-Bordany, 2013).

Optimization of Pharmacokinetic Properties

Studies have focused on optimizing the pharmacokinetic properties of sulfonamide and isoxazole derivatives to improve metabolic stability and enhance drug efficacy. This involves structure-metabolism relationship analyses to identify analogues with improved in vitro properties, which is crucial for developing compounds with favorable pharmacokinetic profiles (W. Humphreys et al., 2003).

Synthesis and Characterization of Novel Derivatives

The synthesis of novel sulfonamide derivatives of isoxazole, including methods to create aryl/heteroaryl- and aminovinylsubstituted derivatives, explores the chemical versatility and potential applications of these compounds in medicinal chemistry (S. I. Filimonov et al., 2006).

Antimicrobial and Anti-asthmatic Activities

Isoxazole derivatives have been evaluated for their antimicrobial properties and potential as anti-asthmatic agents. This includes the synthesis of compounds with expected biological activities against a broad spectrum of bacterial and fungal strains, as well as the ability to inhibit bronchoconstriction in animal models, highlighting the therapeutic potential of such molecules (H. Faidallah et al., 2013).